Cas no 36299-64-6 (1,2-Cyclohexanedicarboxylicacid, 4-phenyl-, (1R,2S,4R)-rel-)

• Product Name: 1,2-Cyclohexanedicarboxylicacid, 4-phenyl-, (1R,2S,4R)-rel-
• CAS No: 36299-64-6
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 318708
• PubChem ID: 16483418
• Update Time: 2025-04-19

1,2-Cyclohexanedicarboxylicacid, 4-phenyl-, (1R,2S,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylicacid, 4-phenyl-, (1R,2S,4R)-rel-
• (1R,2S,4R)-4-phenylcyclohexane-1,2-dicarboxylate
• 4t-phenylcyclohexane-1r,2c-dicarboxylic acid
• AKOS022061365
• starbld0046323
• 4-TRANS-PHENYLCYCLOHEXANE-CIS-DICARBOXYLIC ACID, 97
• 36299-64-6
• 4-phenylcyclohexane-1,2-dicarboxylic acid
• AKOS003397828
• SCHEMBL17292430
• VS-00708

• Inchi： 1S/C14H16O4/c15-13(16)11-7-6-10(8-12(11)14(17)18)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2,(H,15,16)(H,17,18)
• InChI Key： LDLKSTRLCYRBDW-UHFFFAOYSA-N
• SMILES： OC(C1CC(C2C=CC=CC=2)CCC1C(=O)O)=O

Computed Properties

• Exact Mass: 248.10500
• Monoisotopic Mass: 248.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.1805 (rough estimate)
• Melting Point: 185 °C
• Boiling Point: 351.35°C (rough estimate)
• Flash Point: 255.9°C
• Refractive Index: 1.5389 (estimate)
• PSA: 74.60000
• LogP: 2.35570
• Solubility: Not available